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Compound of Interest

Compound Name: N-Methyl lactam

Cat. No.: B171861 Get Quote

Essential guidance for the safe and compliant disposal of N-Methyl lactam (N-Methyl-2-

pyrrolidone), ensuring the safety of laboratory personnel and environmental protection.

N-Methyl lactam, commonly known as N-Methyl-2-pyrrolidone (NMP), is a versatile solvent

widely used in research and drug development. Proper handling and disposal are critical to

mitigate potential health and environmental risks. This guide provides detailed procedures for

the safe disposal of NMP waste, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. NMP is an eye irritant, and overexposure to vapors can cause

nausea, headaches, and dizziness.[1]

Eye Protection: Always wear chemical splash goggles.[1] If eye contact occurs, flush with

water for at least 15 minutes and seek medical attention.[1][2]

Hand Protection: Use butyl rubber or FEP Teflon gloves for the best resistance.[1]

Protective Clothing: A butyl rubber apron is recommended for splash protection. Note that

PVC coatings on protective clothing can be dissolved by NMP.[1]
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Respiratory Protection: In case of inadequate ventilation or when dealing with vapors, use an

appropriate respirator.[3]

Spill Management
In the event of a spill, immediate containment and cleanup are necessary to prevent

environmental contamination and personnel exposure.

Remove Ignition Sources: NMP is a combustible liquid; therefore, all sparks, flames, and

other sources of ignition must be removed from the area.[2][4][5]

Ensure Adequate Ventilation: Ventilate the affected area to disperse any vapors.[2][3]

Contain the Spill: Prevent the spill from entering drains or water sources by using dikes or

other containment methods.[1][2][4]

Absorb the Liquid: Use an inert absorbent material such as sand, diatomaceous earth, or a

universal binder to soak up the spilled NMP.[3][4][6]

Collect and Store Waste: Place the absorbent material into a sealable, properly labeled

container for disposal.[1][4]

N-Methyl Lactam (NMP) Properties and Safety Data
The following table summarizes key quantitative data for NMP, essential for safe handling and

storage prior to disposal.
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Property Value Citations

Flash Point 204°F (95.5°C) [4]

Boiling Point 396°F (202°C) at 760 mmHg [4]

Melting Point -9°F (-22.7°C) [4]

Vapor Density 3.4 (Heavier than air) [4]

Specific Gravity
1.03 at 77°F (25°C) (Denser

than water)
[4]

Aquatic Toxicity (Fish)
LC50 / 96 hours / Golden orfe -

> 500 mg/L
[2]

Aquatic Toxicity (Daphnia)
EC50 / 24 hours / Water flea -

1,000 mg/L
[2]

Step-by-Step Disposal Procedures
The appropriate disposal method for N-Methyl lactam waste depends on the quantity,

concentration, and available facilities. Always adhere to federal, state, and local regulations.[7]

Waste Collection and Storage
Segregate Waste: Do not mix NMP waste with other chemical waste streams unless

specifically instructed to do so by your institution's environmental health and safety (EHS)

office.

Use Appropriate Containers: Store waste NMP in approved, safety-type disposal cans made

of polyethylene or steel.[1]

Label Containers Clearly: All waste containers must be clearly labeled with "Waste N-Methyl-

2-pyrrolidone" and any associated hazards.[1]

Store Safely: Keep waste containers tightly closed in a cool, dry, and well-ventilated area,

away from sources of ignition.[2]

Disposal Options
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Several disposal routes are available for NMP waste. The selection of the most appropriate

method should be made in consultation with your EHS department and in compliance with

regulatory requirements.

Licensed Waste Disposal Service: The most common and recommended method for

laboratory-scale waste is to contact a licensed professional waste disposal service.[2][5][8][9]

These services are equipped to handle and dispose of chemical waste in a compliant

manner.

Incineration: This combustible material can be burned in a chemical incinerator equipped

with an afterburner and scrubber.[2] This is often handled by a licensed disposal company.

Biotreatment: NMP is highly biodegradable and can be treated in an industrial or municipal

wastewater treatment facility using activated sludge.[1] Important: Do not dispose of NMP

down the drain without prior approval from the operators of the treatment facility.[1]

Recycling and Recovery: For larger quantities of NMP waste, recycling can be a viable

option. Companies specialize in the distillation and recovery of spent NMP, which can then

be reused.[6][10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N-
Methyl lactam waste.
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Caption: A workflow diagram illustrating the procedural steps for N-Methyl lactam (NMP) waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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